Cas no 617713-11-8 (1H-Indene-1-carboxylic acid,3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dihydro-)

• Product Name: 1H-Indene-1-carboxylic acid,3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dihydro-
• CAS No: 617713-11-8
• MF: C₂₅H₂₁NO₄
• MW: 399.438546895981
• CID: 1633392
• PubChem ID: 165598734
• Update Time: 2025-05-28

1H-Indene-1-carboxylic acid,3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxylic acid,3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dihydro-
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,3-dihydro-1H-indene-1-carboxylic acid
• 617713-11-8
• EN300-650907

• Inchi： 1S/C25H21NO4/c27-24(28)21-13-23(20-12-6-5-11-19(20)21)26-25(29)30-14-22-17-9-3-1-7-15(17)16-8-2-4-10-18(16)22/h1-12,21-23H,13-14H2,(H,26,29)(H,27,28)
• InChI Key： ASVZIEVAFBQBPI-UHFFFAOYSA-N
• SMILES： O(C(NC1C2C=CC=CC=2C(C(=O)O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 399.14713
• Monoisotopic Mass: 399.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 629
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63

Additional information on 1H-Indene-1-carboxylic acid,3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dihydro-

Recent Advances in the Study of 1H-Indene-1-carboxylic acid,3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dihydro- (CAS: 617713-11-8)

The compound 1H-Indene-1-carboxylic acid,3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dihydro- (CAS: 617713-11-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indene scaffold and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery and development. Recent studies have focused on its synthesis, biological activity, and applications in medicinal chemistry, particularly as a building block for peptide synthesis and as a potential therapeutic agent.

One of the key advancements in the study of this compound is its role in solid-phase peptide synthesis (SPPS). The Fmoc group is widely used as a protecting group for amino acids, and its incorporation into the indene-carboxylic acid framework enhances the stability and reactivity of the molecule. Researchers have optimized the synthesis of 617713-11-8 to achieve high yields and purity, which is critical for its application in peptide-based drug development. The compound's ability to act as a versatile intermediate has been demonstrated in the synthesis of complex peptides with potential therapeutic applications, such as antimicrobial and anticancer agents.

In addition to its utility in peptide synthesis, recent investigations have explored the biological activity of 1H-Indene-1-carboxylic acid derivatives. Preliminary studies suggest that these compounds exhibit moderate to high activity against specific enzyme targets, including proteases and kinases, which are implicated in various diseases. For instance, derivatives of 617713-11-8 have shown inhibitory effects on cancer cell proliferation in vitro, highlighting their potential as lead compounds for anticancer drug development. Further mechanistic studies are underway to elucidate the molecular interactions and pathways involved in these biological effects.

Another area of interest is the compound's potential application in targeted drug delivery systems. The indene scaffold, combined with the Fmoc group, offers a platform for the design of prodrugs and conjugates that can enhance drug solubility and bioavailability. Recent work has demonstrated the feasibility of conjugating 617713-11-8 with nanoparticles and other carriers to improve the delivery of therapeutic agents to specific tissues or cells. This approach holds promise for reducing off-target effects and improving the efficacy of treatments for conditions such as cancer and inflammatory diseases.

Despite these promising developments, challenges remain in the clinical translation of 1H-Indene-1-carboxylic acid derivatives. Issues such as metabolic stability, toxicity, and scalability of synthesis need to be addressed in future research. However, the growing body of evidence supporting the versatility and biological activity of 617713-11-8 underscores its potential as a valuable tool in medicinal chemistry and drug discovery. Continued exploration of its applications and optimization of its properties will likely yield further breakthroughs in the coming years.

In conclusion, the compound 1H-Indene-1-carboxylic acid,3-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-2,3-dihydro- (CAS: 617713-11-8) represents a promising area of research in chemical biology and pharmaceutical sciences. Its applications in peptide synthesis, biological activity, and drug delivery systems highlight its multifaceted potential. As research progresses, this molecule may play a pivotal role in the development of novel therapeutics and advanced drug formulations.